Cas no 21889-88-3 (6-Hepten-2-one)
6-Hepten-2-one structure
Product Name:6-Hepten-2-one
CAS No:21889-88-3
MF:C7H12O
MW:112.169582366943
CID:250302
6-Hepten-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Hepten-2-one
- hept-6-en-2-one
- 1-Hepten-6-one
- 6-Heptene-2-one
- Hept-6-en-2-on
- Methyl 4-pentenyl ketone
- w-Pentenyl methyl ketone
-
- Inchi: InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h3H,1,4-6H2,2H3
- InChI Key: JJVHJHWEVLXYCJ-UHFFFAOYSA-N
- SMILES: C=CCCCC(=O)C
Computed Properties
- Exact Mass: 112.08900
Experimental Properties
- Density: 0.8673
- Boiling Point: 165.13°C (estimate)
- Refractive Index: 1.4350
- PSA: 17.07000
- LogP: 1.93170
6-Hepten-2-one Customs Data
- HS CODE:2914190090
- Customs Data:
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
6-Hepten-2-one Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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